molecular formula C9H22N2OSSi B8307981 N-(2-((tert-Butyldimethylsilyl)oxy)ethyl)thiourea

N-(2-((tert-Butyldimethylsilyl)oxy)ethyl)thiourea

Cat. No.: B8307981
M. Wt: 234.44 g/mol
InChI Key: HAZFOKPQTFQICS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-((tert-Butyldimethylsilyl)oxy)ethyl)thiourea is a useful research compound. Its molecular formula is C9H22N2OSSi and its molecular weight is 234.44 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H22N2OSSi

Molecular Weight

234.44 g/mol

IUPAC Name

2-[tert-butyl(dimethyl)silyl]oxyethylthiourea

InChI

InChI=1S/C9H22N2OSSi/c1-9(2,3)14(4,5)12-7-6-11-8(10)13/h6-7H2,1-5H3,(H3,10,11,13)

InChI Key

HAZFOKPQTFQICS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCNC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-((tert-butyldimethylsilyl)oxy)ethanamine (WO 0007985: 24.4 g) in THF (300 mL) was added benzoyl isothiocyanate (22.7 g), and the mixture was mixed for 2 hours. The reaction solution was concentrated, and the residue was dissolved in methanol (150 mL). To the resulting solution were added potassium carbonate (5.0 g) and water (50 mL), and the mixture was mixed for 2 hours. The insolubles were filtered off, and the filtrate was concentrated. The residue was dissolved in ethyl acetate, sequentially washed with 1 N hydrochloric acid, a saturated aqueous sodium bicarbonate solution and saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off to give the title compound (27.7 g) as a colorless oily matter.
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
22.7 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

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